Cas no 1285533-34-7 (6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-nitrobenzyl acetate)

• Product Name: 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-nitrobenzyl acetate
• CAS No: 1285533-34-7
• MF: C₁₅H₂₀BNO₆
• MW: 321.13340473175
• CID: 2107965
• Update Time: 2023-11-19

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-nitrobenzyl acetate Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-nitrobenzyl acetate
• CID 121005120
• 2-nitro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl acetate
• Benzenemethanol, 2-nitro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-acetate

• Inchi： 1S/C15H20BNO6/c1-10(18)21-9-11-12(7-6-8-13(11)17(19)20)16-22-14(2,3)15(4,5)23-16/h6-8H,9H2,1-5H3
• InChI Key： FQQNMBVNMWVMQV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2COC(C)=O)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 459
• Topological Polar Surface Area: 90.6

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 421.7±40.0 °C(Predicted)